Cas no 943845-24-7 (2-(difluoromethoxy)pyridine-4-carbonitrile)

• Product Name: 2-(difluoromethoxy)pyridine-4-carbonitrile
• CAS No: 943845-24-7
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• MDL: MFCD14698408
• CID: 1034358
• PubChem ID: 46311554
• Update Time: 2025-05-19

2-(difluoromethoxy)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)isonicotinonitrile
• 2-(difluoromethoxy)pyridine-4-carbonitrile
• DTXSID10673300
• CHEMBL4542882
• EN300-201930
• J-506371
• CS-0238901
• FTAIBGRHEXLHRZ-UHFFFAOYSA-N
• SCHEMBL10164882
• 943845-24-7
• SB85885
• DB-291949

• MDL： MFCD14698408
• Inchi： 1S/C7H4F2N2O/c8-7(9)12-6-3-5(4-10)1-2-11-6/h1-3,7H
• InChI Key： FTAIBGRHEXLHRZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=CN=1)F

Computed Properties

• Exact Mass: 170.02916908g/mol
• Monoisotopic Mass: 170.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9Ų

Additional information on 2-(difluoromethoxy)pyridine-4-carbonitrile

Introduction to 2-(difluoromethoxy)pyridine-4-carbonitrile (CAS No. 943845-24-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(difluoromethoxy)pyridine-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 943845-24-7, is a specialized heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound, featuring a pyridine core substituted with a difluoromethoxy group at the 2-position and a carbonitrile moiety at the 4-position, exhibits promising characteristics that make it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 2-(difluoromethoxy)pyridine-4-carbonitrile contribute to its versatility as a building block in synthetic chemistry. The presence of the difluoromethoxy group introduces electron-withdrawing effects and enhances lipophilicity, while the carbonitrile group provides a site for further functionalization. These attributes have positioned this compound as a key intermediate in the synthesis of bioactive molecules targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating fluorinated substituents. The fluorine atoms in the difluoromethoxy group not only improve metabolic stability but also modulate binding interactions with biological targets, making such compounds attractive for drug discovery. Current research indicates that derivatives of 2-(difluoromethoxy)pyridine-4-carbonitrile show promise in inhibiting enzymes involved in inflammatory and infectious diseases.

One of the most compelling areas of investigation involves the use of 2-(difluoromethoxy)pyridine-4-carbonitrile as a precursor in the development of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The pyridine scaffold is known to interact effectively with ATP-binding pockets in kinase domains, and modifications such as the carbonitrile group can enhance binding affinity. Preliminary studies have demonstrated that compounds derived from this scaffold exhibit potent inhibitory activity against specific kinases, suggesting their potential as lead candidates for therapeutic intervention.

Another promising application lies in the field of antiviral research. The structural motif of 2-(difluoromethoxy)pyridine-4-carbonitrile has been explored in the design of inhibitors targeting viral proteases and polymerases. The electron-deficient nature of the pyridine ring, combined with the electronic effects of fluorine and nitrile groups, allows for precise tuning of interactions with viral proteins. Recent advances in computational chemistry have facilitated the optimization of these derivatives to achieve high selectivity and efficacy against viral targets without compromising host cell safety.

The synthetic utility of 2-(difluoromethoxy)pyridine-4-carbonitrile extends beyond its direct pharmacological applications. It serves as a versatile intermediate for constructing more complex molecules through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse functional groups at strategic positions within the molecule, enhancing its potential as a drug-like entity. The ability to modify both the difluoromethoxy and carbonitrile moieties allows chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability—key factors determining drug candidates' success in clinical trials.

Recent publications highlight innovative synthetic strategies employing 2-(difluoromethoxy)pyridine-4-carbonitrile to access novel heterocycles with enhanced bioactivity. For instance, researchers have utilized palladium-catalyzed intramolecular cyclizations to generate fused pyridine systems, which exhibit improved binding affinities for certain therapeutic targets. Additionally, transition-metal-catalyzed C-H activation techniques have been employed to streamline synthetic routes, reducing reliance on pre-functionalized starting materials and improving overall atom economy.

The role of computational methods in optimizing derivatives of 2-(difluoromethoxy)pyridine-4-carbonitrile cannot be overstated. Molecular modeling studies have been instrumental in predicting binding modes and identifying key interactions between these compounds and biological targets. By leveraging virtual screening techniques, researchers can rapidly prioritize promising candidates for experimental validation, significantly accelerating the drug discovery process. Furthermore, quantum mechanical calculations have provided insights into electronic structure-property relationships, guiding rational design efforts toward more potent and selective agents.

Evaluation of preclinical data further underscores the therapeutic potential of compounds derived from 2-(difluoromethoxy)pyridine-4-carbonitrile. In vitro assays have demonstrated inhibitory effects against disease-relevant enzymes at submicromolar concentrations, while animal models have shown efficacy comparable to existing treatments with improved tolerability profiles. These findings warrant further investigation into clinical development pathways for selected derivatives.

The future direction for research involving 2-(difluoromethoxy)pyridine-4-carbonitrile is likely to focus on expanding its applications across additional therapeutic areas while refining synthetic methodologies for greater efficiency and sustainability. Exploration into green chemistry principles may also influence how this compound is produced and utilized, minimizing environmental impact through catalytic processes or solvent-free reactions where feasible.